Cas no 55499-04-2 (2,2,3-trimethylnonane)

• Product Name: 2,2,3-trimethylnonane
• CAS No: 55499-04-2
• MF: C₁₂H₂₆
• MW: 170.334844112396
• CID: 1597765
• PubChem ID: 41461
• Update Time: 2025-04-21

2,2,3-trimethylnonane Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trimethylnonane
• Nonane, 2,2,3-trimethyl-
• 55499-04-2
• tetramethyloctane
• DTXSID70970842

• Inchi： 1S/C12H26/c1-6-7-8-9-10-11(2)12(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： XXNUJUNKYOZLAJ-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C(C)CCCCCC

Computed Properties

• Exact Mass: 170.20358
• Monoisotopic Mass: 170.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7552
• Melting Point: -50.8°C (estimate)
• Boiling Point: 200°C
• Refractive Index: 1.4240
• PSA: 0